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Compound of Interest

Compound Name: Risevistinel

Cat. No.: B12376379 Get Quote

Disclaimer: As of November 2025, a specific Safety Data Sheet (SDS) for Risevistinel (also

known as NYX-783) is not publicly available. The following disposal procedures are based on

general best practices for handling research-grade chemical compounds with unknown hazard

profiles. This guidance is intended to supplement, not replace, institutional safety protocols and

the advice of a qualified environmental health and safety (EHS) professional. Researchers

must consult their institution's EHS department and adhere to all local, state, and federal

regulations regarding chemical waste disposal.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling Risevistinel. The focus is on providing

procedural guidance to ensure the safe disposal of this novel compound, thereby building trust

and promoting a culture of safety in the laboratory.

Chemical and Physical Properties of Risevistinel
The following table summarizes the known quantitative data for Risevistinel. This information

is crucial for understanding its basic chemical characteristics.

Property Value

Molecular Formula C₁₄H₂₃N₃O₄

Molecular Weight 297.35 g/mol

CAS Number 2591344-26-0
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General Disposal Protocol for Risevistinel
In the absence of a specific Safety Data Sheet, Risevistinel should be treated as a potentially

hazardous substance. The following step-by-step protocol outlines a conservative approach to

its disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling Risevistinel, ensure you are wearing appropriate PPE:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from splashes.

Step 2: Waste Segregation and Collection

Designated Waste Container: Use a dedicated, properly labeled hazardous waste container

for all Risevistinel waste. The container should be made of a material compatible with the

chemical.

Solid Waste: Collect any solid Risevistinel, contaminated weigh boats, and disposable lab

supplies (e.g., pipette tips, gloves) in the designated solid waste container.

Liquid Waste: If Risevistinel is in a solution, collect it in a designated liquid hazardous waste

container. Do not mix with other waste streams unless compatibility has been confirmed.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Risevistinel," and any known hazard information (if available). Include the

accumulation start date.

Step 3: Storage of Waste

Secure Location: Store the waste container in a designated satellite accumulation area

within the laboratory.
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Secondary Containment: Place the waste container in a secondary container, such as a

chemical-resistant tray or bin, to contain any potential leaks.

Incompatible Materials: Ensure the stored waste is not in proximity to incompatible

chemicals.

Step 4: Arranging for Disposal

Contact EHS: Once the waste container is full or has reached its accumulation time limit,

contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal.

Provide Information: Be prepared to provide EHS with all available information about

Risevistinel, including its name, CAS number, and any other known properties.

Experimental Protocols
As Risevistinel is a research compound, specific experimental protocols for its disposal are

not established. The general disposal protocol provided above is based on standard laboratory

safety practices for handling novel chemical entities.

Visualizing the Mechanism of Action: Risevistinel
and the NMDA Receptor Signaling Pathway
Risevistinel is a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor.

The following diagram illustrates the general signaling pathway of the NMDA receptor and the

role of a positive allosteric modulator.
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To cite this document: BenchChem. [Proper Disposal of Risevistinel: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12376379#risevistinel-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12376379?utm_src=pdf-body-img
https://www.benchchem.com/product/b12376379#risevistinel-proper-disposal-procedures
https://www.benchchem.com/product/b12376379#risevistinel-proper-disposal-procedures
https://www.benchchem.com/product/b12376379#risevistinel-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12376379?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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